Cas no 2228435-13-8 (1-(4,4-difluorocyclohexyl)propan-2-ol)

• Product Name: 1-(4,4-difluorocyclohexyl)propan-2-ol
• CAS No: 2228435-13-8
• MF: C₉H₁₆F₂O
• MW: 178.219550132751
• CID: 6496257
• PubChem ID: 165630409
• Update Time: 2025-05-23

1-(4,4-difluorocyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluorocyclohexyl)propan-2-ol
• 2228435-13-8
• EN300-1950070

• Inchi： 1S/C9H16F2O/c1-7(12)6-8-2-4-9(10,11)5-3-8/h7-8,12H,2-6H2,1H3
• InChI Key： LCIDLDLUJRABGS-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(C)O)CC1)F

Computed Properties

• Exact Mass: 178.11692145g/mol
• Monoisotopic Mass: 178.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4,4-difluorocyclohexyl)propan-2-ol

1-(4,4-Difluorocyclohexyl)Propan-2-Ol: A Comprehensive Overview

1-(4,4-Difluorocyclohexyl)Propan-2-Ol is a versatile organic compound with the CAS number 2228435-13-8. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with two fluorine atoms at the 4-position and a propan-2-ol group. The presence of fluorine atoms introduces interesting electronic and steric properties, making this compound a valuable substrate in various chemical reactions and applications.

Recent advancements in synthetic chemistry have highlighted the importance of 1-(4,4-Difluorocyclohexyl)Propan-2-Ol as a key intermediate in the synthesis of bioactive molecules. Its structure allows for easy functionalization, enabling the creation of derivatives with potential pharmacological activity. For instance, researchers have explored its use in the development of antidepressants, where the cyclohexane ring serves as a rigid scaffold for attaching bioactive groups.

The physical and chemical properties of 1-(4,4-Difluorocyclohexyl)Propan-2-Ol make it suitable for a wide range of applications. Its moderate solubility in organic solvents facilitates its use in reaction media, while its thermal stability ensures that it can withstand conditions required for complex syntheses. Additionally, the fluorine atoms at the 4-position of the cyclohexane ring contribute to its unique electronic characteristics, which are exploited in various catalytic processes.

Recent studies have also focused on the enantioselective synthesis of this compound. By employing chiral catalysts, chemists have been able to produce enantiomerically enriched samples of 1-(4,4-Difluorocyclohexyl)Propan-2-Ol, which are valuable for asymmetric synthesis applications. This has opened new avenues for its use in the development of chiral pharmaceuticals and agrochemicals.

In terms of environmental impact, 1-(4,4-Difluorocyclohexyl)Propan-2-Ol has been shown to exhibit low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

The synthesis of 1-(4,4-Difluorocyclohexyl)Propan-2-Ol typically involves multi-step processes that include fluorination and alcohol formation. One common approach is the fluorination of cyclohexane derivatives followed by alkylation or acylation to introduce the propan-2-ol group. Optimization of these steps has led to improved yields and reduced production costs.

Looking ahead, the demand for 1-(4,4-Difluorocyclohexyl)Propan-2-Ol is expected to grow due to its increasing use in specialty chemicals and advanced materials. Its ability to act as a versatile building block in organic synthesis positions it as an important compound in both academic research and industrial applications.